Cas no 67822-73-5 (2-(3-methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid)

2-(3-Methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid is a substituted isoindole derivative featuring a carboxylic acid functional group at the 5-position and a 3-methylphenyl moiety at the 2-position. This compound is of interest in organic synthesis and pharmaceutical research due to its rigid aromatic framework and potential as a building block for heterocyclic systems. The presence of both electron-withdrawing (dioxo) and electron-donating (methyl) groups enhances its versatility in chemical modifications. Its structural features may facilitate applications in the development of dyes, ligands, or bioactive molecules, particularly where precise steric and electronic properties are required. The carboxylic acid group further allows for derivatization or coordination chemistry applications.
2-(3-methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid structure
67822-73-5 structure
Product Name:2-(3-methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
CAS No:67822-73-5
MF:C16H11NO4
MW:281.262844324112
MDL:MFCD00187753
CID:1722065
PubChem ID:787223
Update Time:2025-06-15

2-(3-methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-methylphenyl)-1,3-dioxoisoindole-5-carboxylic acid
    • F1018-1401
    • 2-(3-methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
    • AC1LG1EP
    • CBMicro_012914
    • SureCN5012367
    • Oprea1_534280
    • Oprea1_692013
    • 2-(3-Methylphenyl)-1,3-dioxoisoindoline-5-carboxylic acid
    • MFCD00187753
    • DTXSID00354939
    • STK389244
    • SMSF0003998
    • 1,3-dioxo-2-(m-tolyl)isoindoline-5-carboxylic acid
    • EN300-235771
    • 67822-73-5
    • CB02396
    • AKOS000727991
    • 1,3-Dioxo-2-m-tolyl-2,3-dihydro-1H-isoindole-5-carboxylic acid
    • BIM-0013042.P001
    • 1,3-dioxo-2-m-tolylisoindoline-5-carboxylic acid
    • AT29794
    • SCHEMBL5012367
    • MDL: MFCD00187753
    • Inchi: 1S/C16H11NO4/c1-9-3-2-4-11(7-9)17-14(18)12-6-5-10(16(20)21)8-13(12)15(17)19/h2-8H,1H3,(H,20,21)
    • InChI Key: WHMUJAYJCCNHQI-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C(C(=O)O)C=CC=2C(N1C1C=CC=C(C)C=1)=O

Computed Properties

  • Exact Mass: 281.06880783g/mol
  • Monoisotopic Mass: 281.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 74.7Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 547.4±60.0 °C at 760 mmHg
  • Flash Point: 284.9±32.9 °C
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

2-(3-methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid Security Information

2-(3-methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M359380-10mg
2-(3-Methylphenyl)-1,3-dioxoisoindoline-5-carboxylic Acid
67822-73-5
10mg
$ 50.00 2022-06-03
TRC
M359380-50mg
2-(3-Methylphenyl)-1,3-dioxoisoindoline-5-carboxylic Acid
67822-73-5
50mg
$ 135.00 2022-06-03
TRC
M359380-100mg
2-(3-Methylphenyl)-1,3-dioxoisoindoline-5-carboxylic Acid
67822-73-5
100mg
$ 230.00 2022-06-03
Chemenu
CM261011-100mg
1,3-Dioxo-2-(m-tolyl)isoindoline-5-carboxylic acid
67822-73-5 95%
100mg
$*** 2023-05-29
Chemenu
CM261011-250mg
1,3-Dioxo-2-(m-tolyl)isoindoline-5-carboxylic acid
67822-73-5 95%
250mg
$*** 2023-05-29
Chemenu
CM261011-1g
1,3-Dioxo-2-(m-tolyl)isoindoline-5-carboxylic acid
67822-73-5 95%
1g
$*** 2023-05-29
Matrix Scientific
135813-1g
2-(3-Methylphenyl)-1,3-dioxoisoindoline-5-carboxylic acid, 95%+
67822-73-5 95%
1g
$524.00 2023-09-09
Matrix Scientific
135813-2.500g
2-(3-Methylphenyl)-1,3-dioxoisoindoline-5-carboxylic acid, 95%+
67822-73-5 95%
2.500g
$1144.00 2023-09-09
Matrix Scientific
135813-5g
2-(3-Methylphenyl)-1,3-dioxoisoindoline-5-carboxylic acid, 95%+
67822-73-5 95%
5g
$1728.00 2023-09-09
Enamine
EN300-235771-0.05g
67822-73-5 95%
0.05g
$227.0 2024-06-19

Additional information on 2-(3-methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid

Professional Introduction to Compound with CAS No. 67822-73-5 and Product Name: 2-(3-methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid

The compound with the CAS number 67822-73-5 and the product name 2-(3-methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its complex heterocyclic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

At the core of this compound's structure lies a 1H-isoindole moiety, which is a fused ring system consisting of a benzene ring and a pyrrole ring. This particular arrangement imparts a high degree of rigidity to the molecule, making it a valuable scaffold for designing biologically active compounds. The 1,3-dioxo group, positioned at the 1 and 3 positions of the isoindole ring, introduces oxygen atoms that can participate in hydrogen bonding interactions and influence the electronic properties of the molecule. These features make the compound a promising candidate for further exploration in drug discovery.

The presence of a 3-methylphenyl substituent at the 2-position of the isoindole ring adds another layer of complexity to the compound's structure. This aromatic group not only enhances the lipophilicity of the molecule but also provides additional sites for interaction with biological targets. The 5-carboxylic acid moiety at the 5-position introduces a polar functional group that can improve water solubility and facilitate interactions with polar residues in proteins. Together, these structural elements contribute to the compound's multifaceted pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and biological targets. Studies using virtual screening and docking simulations have identified potential binding pockets in enzymes and receptors that could be targeted for therapeutic intervention. For instance, preliminary data suggest that this compound may interact with enzymes involved in inflammatory pathways, making it a candidate for developing anti-inflammatory agents.

In addition to its potential as a drug candidate, this compound has also been explored as an intermediate in synthetic chemistry. The unique structural features of 2-(3-methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid make it a versatile building block for constructing more complex molecules. Researchers have leveraged its reactivity to develop novel derivatives with enhanced biological activities. For example, modifications at the 3-methylphenyl group have been shown to modulate binding affinity and selectivity, leading to compounds with improved pharmacokinetic profiles.

The synthesis of this compound has been optimized through various synthetic routes, each offering distinct advantages in terms of yield, purity, and scalability. Modern synthetic methodologies have enabled the efficient preparation of high-purity samples suitable for both laboratory research and industrial applications. Advances in green chemistry principles have also been incorporated into these synthetic processes, minimizing waste generation and reducing environmental impact.

From a regulatory perspective, compounds like 2-(3-methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies involving cell-based assays and animal models are essential for evaluating their biological activity and potential side effects. These studies provide critical data for determining optimal dosing regimens and identifying any toxicological concerns that need to be addressed before human trials can begin.

The integration of cutting-edge technologies such as high-throughput screening (HTS) has accelerated the discovery process by allowing researchers to rapidly test thousands of compounds against various biological targets. This approach has led to the identification of novel lead compounds that can be further optimized through structure-based drug design (SBDD). By leveraging computational tools alongside experimental data, scientists can refine molecular structures to enhance potency while minimizing off-target effects.

The future prospects for this compound remain promising as new research continues to uncover its potential applications. Ongoing studies are exploring its role in treating neurological disorders by investigating its interactions with neurotransmitter receptors. Additionally, its antimicrobial properties are being examined as part of efforts to develop new antibiotics against resistant strains of bacteria. These investigations highlight the compound's versatility as a pharmacological tool.

In conclusion,2-(3-methylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid, represented by CAS No. 67822-73-5, represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features make it an attractive scaffold for drug development, while ongoing research continues to expand our understanding of its biological activities and synthetic utility.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd